Cas no 2248268-09-7 (1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride)

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride is a bicyclic amine derivative with a rigid oxabicyclo scaffold, offering structural uniqueness for applications in medicinal chemistry and pharmaceutical research. The compound's constrained ring system enhances stereochemical control, making it valuable for designing bioactive molecules with improved selectivity and stability. The hydrochloride salt form ensures solubility and handling convenience in synthetic workflows. Its amine functionality provides a versatile handle for further derivatization, enabling the development of novel analogs. This compound is particularly useful in exploring structure-activity relationships (SAR) or as a building block for heterocyclic synthesis. Suitable for research use under controlled conditions.
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride structure
2248268-09-7 structure
Product Name:1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
CAS No:2248268-09-7
MF:C7H14ClNO
MW:163.645161151886
CID:4787310
Update Time:2025-10-29

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
    • 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine;hydrochloride
    • Inchi: 1S/C7H13NO.ClH/c1-5-7(8)3-6(2,4-7)9-5;/h5H,3-4,8H2,1-2H3;1H
    • InChI Key: HPCFONIQHQQUKV-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C)C2(CC1(C)C2)N

Computed Properties

  • Exact Mass: 163.0763918 g/mol
  • Monoisotopic Mass: 163.0763918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • Molecular Weight: 163.64

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM559139-1g
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95%+
1g
$2326 2024-07-28
Enamine
EN300-6497234-1mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
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$131.0 2022-02-28
Enamine
EN300-6497234-2mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
2mg
$134.0 2022-02-28
Enamine
EN300-6497234-5mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
5mg
$148.0 2022-02-28
Enamine
EN300-6497234-10mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
10mg
$192.0 2022-02-28
Enamine
EN300-6497234-20mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
20mg
$269.0 2022-02-28
Enamine
EN300-6497234-25mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
25mg
$295.0 2022-02-28
Enamine
EN300-6497234-50mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
50mg
$427.0 2022-02-28
Enamine
EN300-6497234-100mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
100mg
$559.0 2022-02-28
Enamine
EN300-6497234-250mg
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
2248268-09-7 95.0%
250mg
$799.0 2022-02-28
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